methyl 2-(6-bromo-2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazin-1-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-(6-bromo-2,4-dioxo-2,4-dihydro-1H-3,1-benzoxazin-1-yl)acetate is a chemical compound that likely contains a benzoxazinone ring . Benzoxazinones are heterocyclic compounds that have been studied for various pharmacological activities .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds are often synthesized through condensation reactions . The exact process would depend on the starting materials and desired substitutions on the benzoxazinone ring .Molecular Structure Analysis
The compound likely contains a benzoxazinone ring, which is a type of heterocyclic compound . It also has a methyl ester group and a bromine atom attached to the ring .Scientific Research Applications
Synthesis of Antimicrobial and Antioxidant Compounds
- A study outlined the synthesis of benzoxazinyl pyrazolone arylidenes, starting from methyl-(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-2-yl) acetate through a series of reactions. These compounds were then evaluated for their antimicrobial and antioxidant activities, demonstrating their potential for therapeutic applications (Sonia et al., 2013).
Pathway to Imidazo[1,2-a]quinolines
- Another application involved the interaction of methyl 2,4-dioxo-2 H-3,1-benzoxazine-1(4 H)-acetate with substituted acetonitriles to yield imidazo[1,2- A]quinoline derivatives. This study highlights a facile route to these compounds, offering insights into novel synthetic pathways and potential biological activities (Iminov et al., 2008).
Synthesis and Biological Evaluation of Quinazolinones
- Research on the synthesis of newer quinazolinones from 2–alkyl–6–bromo–3,1–benzoxazine–4–one has been conducted. These compounds were assessed for their antimicrobial activity, showcasing the role of this precursor in developing potential antimicrobial agents (Patel et al., 2006).
Anticancer Activity of N, N′-Bis-(1,2,4-Triazin-4-Yl)Dicarboxylic Acid Amides
- The synthesis of novel N, N′-bis-(1,2,4-triazin-4-yl)dicarboxylic acid amides and related derivatives has been reported, starting from benzoxazine derivatives. These studies are significant for the development of new compounds with potential anticancer activities (El‐Badawi et al., 2002).
COX-2 / 5-LOX Inhibitory Activity
- A series of methyl [6-(2-aminothiazol-4-yl)-3-oxo-l,4-benzoxazin-2yl]acetates were synthesized and tested for their inhibitory activity against COX-2 (Cyclooxygenase) / 5-LOX (Lipoxygenase), some exhibiting notable 5-LOX inhibitory activity. This highlights the potential pharmaceutical applications of these compounds in anti-inflammatory and cancer treatments (Reddy & Rao, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 2-(6-bromo-2,4-dioxo-6H-3,1-benzoxazin-1-ium-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrNO5/c1-17-9(14)5-13-8-3-2-6(12)4-7(8)10(15)18-11(13)16/h2-4,6H,5H2,1H3/q+1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCZFGPMNAYFAPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C[N+]1=C2C=CC(C=C2C(=O)OC1=O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrNO5+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.